Cas no 351-61-1 (N-(2,2,2-Trifluoroethyl)aniline)
N-(2,2,2-Trifluoroethyl)aniline is a fluorinated aromatic amine with the molecular formula C₈H₈F₃N. This compound features a trifluoroethyl group attached to the nitrogen of aniline, enhancing its electron-withdrawing properties and chemical stability. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoroethyl moiety imparts unique reactivity, enabling selective transformations in medicinal chemistry and fluorinated compound development. Its high purity and well-defined structure make it suitable for precise synthetic applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Storage recommendations include cool, dry environments to maintain stability.
351-61-1 structure
Product Name:N-(2,2,2-Trifluoroethyl)aniline
CAS No:351-61-1
MF:C8H8F3N
MW:175.151032447815
MDL:MFCD01670295
CID:1088224
PubChem ID:9596
Update Time:2025-06-07
N-(2,2,2-Trifluoroethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- N-(2,2,2-Trifluoroethyl)aniline
- N-(2,2,2-trifluoroethyl)aniline(SALTDATA: FREE)
- 2,2,2-trifluoroethyl aniline
- F9995-0049
- DB-230882
- F97017
- SCHEMBL549076
- 351-61-1
- FS-5858
- MFCD01670295
- CS-0258959
- BRN 2716921
- 4-12-00-00251 (Beilstein Handbook Reference)
- DTXSID80188597
- ANILINE, N-(2,2,2-TRIFLUOROETHYL)-
- EN300-71898
- N-(2,2,2-trifluoroethyl)-aniline
- Benzenamine, N-(2,2,2-trifluoroethyl)-
- Z335250264
- AKOS000253301
-
- MDL： MFCD01670295
- Inchi： 1S/C8H8F3N/c9-8(10,11)6-12-7-4-2-1-3-5-7/h1-5,12H,6H2
- InChI Key： IHCPNFMGAKAAKN-UHFFFAOYSA-N
- SMILES： FC(CNC1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 175.06100
- Monoisotopic Mass: 175.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.2327 (estimate)
- PSA: 12.03000
- LogP: 2.73380
N-(2,2,2-Trifluoroethyl)aniline Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
N-(2,2,2-Trifluoroethyl)aniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-(2,2,2-Trifluoroethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276045-1g |
N-(2,2,2-Trifluoroethyl)aniline |
351-61-1 | 95% | 1g |
$262 | 2023-03-05 | |
| Chemenu | CM276045-5g |
N-(2,2,2-Trifluoroethyl)aniline |
351-61-1 | 95% | 5g |
$706 | 2023-03-05 | |
| abcr | AB267731-250 mg |
N-(2,2,2-Trifluoroethyl)aniline; . |
351-61-1 | 250mg |
€159.10 | 2023-05-20 | ||
| Chemenu | CM276045-1g |
N-(2,2,2-Trifluoroethyl)aniline |
351-61-1 | 95% | 1g |
$262 | 2021-08-18 | |
| Chemenu | CM276045-5g |
N-(2,2,2-Trifluoroethyl)aniline |
351-61-1 | 95% | 5g |
$706 | 2021-08-18 | |
| TRC | B642783-25mg |
N-(2,2,2-trifluoroethyl)aniline |
351-61-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B642783-50mg |
N-(2,2,2-trifluoroethyl)aniline |
351-61-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B642783-250mg |
N-(2,2,2-trifluoroethyl)aniline |
351-61-1 | 250mg |
$ 210.00 | 2022-06-07 | ||
| Enamine | EN300-71898-0.05g |
N-(2,2,2-trifluoroethyl)aniline |
351-61-1 | 95.0% | 0.05g |
$45.0 | 2025-03-21 | |
| Enamine | EN300-71898-0.1g |
N-(2,2,2-trifluoroethyl)aniline |
351-61-1 | 95.0% | 0.1g |
$67.0 | 2025-03-21 |
N-(2,2,2-Trifluoroethyl)aniline Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
351-61-1 (N-(2,2,2-Trifluoroethyl)aniline) Related Products
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- 55204-36-9(Benzenamine, N-ethyl-N-(2,2,2-trifluoroethyl)-)
- 929286-62-4(N-(2,2,2-Trifluoroethyl)aniline hydrochloride)
- 87639-90-5(1,4-Butanediamine, N1-ethyl-N1-phenyl-N4-(2,2,2-trifluoroethyl)-, hydrochloride (1:2))
- 62158-93-4(3-fluoro-N-(2,2,2-trifluoroethyl)aniline)
- 62351-56-8(3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline)
- 62351-55-7(4-methyl-N-(2,2,2-trifluoroethyl)aniline)
- 62351-54-6(2-methyl-N-(2,2,2-trifluoroethyl)aniline)
- 55204-33-6(Benzenamine, N-methyl-N-(2,2,2-trifluoroethyl)-)
- 1178471-37-8(N-(2,2-difluoroethyl)-4-methylaniline)
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